Cas no 1820673-70-8 (N-methylisoquinolin-6-amine dihydrochloride)

• Product Name: N-methylisoquinolin-6-amine dihydrochloride
• CAS No: 1820673-70-8
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• MDL: MFCD29033963
• CID: 5191849
• PubChem ID: 119056922
• Update Time: 2025-06-14

N-methylisoquinolin-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methylisoquinolin-6-amine dihydrochloride

• MDL： MFCD29033963
• Inchi： 1S/C10H10N2.ClH/c1-11-10-3-2-9-7-12-5-4-8(9)6-10;/h2-7,11H,1H3;1H
• InChI Key： LBOMSULQNLPMOZ-UHFFFAOYSA-N
• SMILES： N(C1C=CC2C=NC=CC=2C=1)C.Cl

Additional information on N-methylisoquinolin-6-amine dihydrochloride

Comprehensive Overview of N-methylisoquinolin-6-amine dihydrochloride (CAS No. 1820673-70-8): Properties, Applications, and Research Insights

N-methylisoquinolin-6-amine dihydrochloride (CAS No. 1820673-70-8) is a specialized organic compound gaining traction in pharmaceutical and biochemical research due to its unique structural features. As a derivative of isoquinoline, this dihydrochloride salt exhibits enhanced solubility and stability, making it a valuable intermediate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential role as a kinase inhibitor scaffold, aligning with current trends in targeted cancer therapies and neurodegenerative disease research.

The compound's molecular structure combines a methyl-substituted isoquinoline core with an amine functional group, offering versatile reactivity for further derivatization. Recent studies highlight its utility in developing small-molecule probes for studying protein-protein interactions, a hot topic in precision medicine and translational research. The dihydrochloride form (CAS 1820673-70-8) provides improved handling characteristics compared to the free base, addressing common challenges in compound formulation and bioavailability optimization.

In the context of emerging AI-driven drug discovery, N-methylisoquinolin-6-amine dihydrochloride has appeared in several computational screening libraries. Its balanced lipophilicity (predicted LogP ~2.1) and molecular weight (228.1 g/mol for free base) make it attractive for fragment-based drug design approaches. Pharmaceutical companies are exploring its potential as a building block for allosteric modulators, particularly in neurological targets where isoquinoline derivatives show historical success.

Quality control parameters for CAS 1820673-70-8 typically include ≥95% purity by HPLC, with characterization via 1H/13C NMR and mass spectrometry. The compound's stability under various pH conditions (2-8) and thermal profile (decomposition >200°C) make it suitable for diverse experimental conditions. Researchers frequently search for solubility data (water: >50 mg/mL) and storage recommendations (-20°C protected from light), reflecting practical concerns in laboratory handling.

Current literature suggests growing interest in the compound's potential metabolic stability and CYP450 inhibition profile, key considerations in modern ADME/Tox screening. The methylamine moiety at position 6 may contribute to improved blood-brain barrier penetration compared to other isoquinoline derivatives, sparking investigations for CNS-targeted therapeutics. These properties align with industry demand for compounds addressing challenging biological targets.

Synthetic routes to N-methylisoquinolin-6-amine dihydrochloride typically involve Pictet-Spengler cyclization or Bischler-Napieralski reactions, followed by selective methylation. Recent patent analyses reveal innovative protection/deprotection strategies that improve yields for this specific derivative (CAS 1820673-70-8). Process chemists are optimizing these methods to meet the needs of scale-up production while maintaining high regioselectivity.

The scientific community continues to explore structure-activity relationships (SAR) around this scaffold, with particular focus on how the 6-amino substitution pattern influences target binding. Computational modeling studies suggest the protonated amine in the dihydrochloride form may enhance interactions with protein binding pockets containing acidic residues. Such insights are valuable for researchers designing selective inhibitors in competitive therapeutic areas.

From a regulatory perspective, N-methylisoquinolin-6-amine dihydrochloride currently falls under standard laboratory chemical classifications. However, researchers should monitor evolving REACH compliance requirements as production volumes increase. The compound's environmental fate and green chemistry synthesis options represent emerging discussion points in sustainable pharmaceutical development.

Analytical method development for this compound frequently employs reverse-phase HPLC with UV detection (λmax ~260 nm), while advanced characterization may include X-ray crystallography of co-crystals with biological targets. These techniques support the compound's growing role in structural biology studies and fragment-based screening platforms.

In conclusion, N-methylisoquinolin-6-amine dihydrochloride (CAS 1820673-70-8) represents a versatile research chemical with significant potential across multiple therapeutic areas. Its balanced physicochemical properties, synthetic accessibility, and emerging biological relevance position it as a valuable tool for modern drug discovery programs addressing complex medical challenges through innovative small-molecule approaches.